Cas no 1806427-12-2 (3-Bromo-5-hydrazinylbenzyl bromide)

• Product Name: 3-Bromo-5-hydrazinylbenzyl bromide
• CAS No: 1806427-12-2
• MF: C₇H₈Br₂N₂
• MW: 279.959819793701
• CID: 4978296
• Update Time: 2025-05-25

3-Bromo-5-hydrazinylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydrazinylbenzyl bromide

• Inchi： 1S/C7H8Br2N2/c8-4-5-1-6(9)3-7(2-5)11-10/h1-3,11H,4,10H2
• InChI Key： DJHOXDKMCIXWQH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CBr)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 2.4
• Topological Polar Surface Area: 38

Additional information on 3-Bromo-5-hydrazinylbenzyl bromide

3-Bromo-5-Hydrazinylbenzyl Bromide: A Comprehensive Overview

3-Bromo-5-hydrazinylbenzyl bromide (CAS No. 1806427-12-2) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also referred to as 3-bromo-N'-(benzyl)-5-hydrazinylbenzenecarboxamide, is a derivative of hydrazine and bromine, making it a valuable intermediate in the synthesis of complex molecules. Its structure consists of a benzene ring substituted with bromine and hydrazine groups, which contribute to its reactivity and functionality.

The synthesis of 3-bromo-5-hydrazinylbenzyl bromide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The compound's stability and reactivity make it an ideal candidate for use in pharmaceutical research, agrochemical development, and material science. Recent studies have highlighted its potential as a precursor for the development of novel bioactive compounds, particularly in the context of drug discovery.

One of the most notable applications of 3-bromo-5-hydrazinylbenzyl bromide is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for the synthesis of various heterocyclic structures, which are known for their biological activity. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its role in the creation of novel anti-inflammatory agents and anticancer drugs. The compound's ability to undergo multiple transformations makes it a valuable asset in drug design.

In addition to its medicinal applications, 3-bromo-5-hydrazinylbenzyl bromide has found utility in agrochemical research. Its derivatives have been investigated for their potential as herbicides and fungicides. A recent study conducted by researchers at the University of California revealed that certain analogs derived from this compound exhibit potent activity against plant pathogens, making them promising candidates for agricultural applications.

The chemical properties of 3-bromo-5-hydrazinylbenzyl bromide are also worth noting. It is a stable compound under normal conditions but can undergo various reactions under specific conditions. For example, it can participate in nucleophilic aromatic substitution reactions due to the presence of electron-withdrawing groups on the benzene ring. This property makes it highly useful in the synthesis of substituted aromatic compounds.

From a synthetic perspective, 3-bromo-5-hydrazinylbenzyl bromide serves as an excellent starting material for the preparation of hydrazones and other related compounds. These derivatives are widely used in organic synthesis due to their ability to form stable bonds with carbonyl groups. Recent advancements in catalytic methods have further enhanced the efficiency of these transformations, enabling the production of complex molecules with high precision.

In terms of environmental impact, 3-bromo-5-hydrazinylbenzyl bromide has been studied for its biodegradability and toxicity profiles. While it exhibits moderate biodegradability under aerobic conditions, its toxicity varies depending on the specific application and concentration. Regulatory agencies have established guidelines to ensure safe handling and disposal practices for this compound.

Looking ahead, the demand for 3-bromo-5-hydrazinylbenzyl bromide is expected to grow due to its expanding range of applications across diverse industries. The development of more efficient synthesis methods and its integration into advanced chemical processes will likely drive this growth. Researchers are also exploring new avenues for utilizing this compound in emerging fields such as nanotechnology and green chemistry.

In conclusion, 3-bromo-5-hydrazinylbenzyl bromide (CAS No. 1806427-12-2) is a multifaceted compound with significant potential in various chemical disciplines. Its unique structure, reactivity, and versatility make it an indispensable tool in modern organic synthesis. As research continues to uncover new applications and improve existing ones, this compound will undoubtedly play a pivotal role in shaping future advancements in chemistry.